Cas no 2148336-96-1 (1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol)

1-(2-Methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol is a specialized cyclopropane derivative featuring a methanesulfonylethyl substituent and a hydroxymethyl functional group. Its unique structure, combining a strained cyclopropane ring with polar sulfonyl and hydroxyl moieties, makes it a valuable intermediate in organic synthesis and pharmaceutical applications. The compound's reactivity is influenced by the steric effects of the dimethylcyclopropyl group and the electron-withdrawing nature of the sulfonyl group, enabling selective transformations. This molecule is particularly useful in the development of bioactive compounds, where its structural rigidity and functional group diversity can enhance binding affinity and metabolic stability. Its synthetic versatility supports applications in medicinal chemistry and agrochemical research.

1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol structure

2148336-96-1 structure

Product Name:1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol

CAS No:2148336-96-1

MF:C₉H₁₈O₃S

MW:206.302422046661

CID:5961630

PubChem ID:165648559

Update Time:2025-05-19

1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

- 1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol
- 2148336-96-1
- [1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol
- EN300-2006655
- Inchi： 1S/C9H18O3S/c1-8(2)6-9(8,7-10)4-5-13(3,11)12/h10H,4-7H2,1-3H3
- InChI Key： STMBSWDHYAFFJU-UHFFFAOYSA-N
- SMILES： S(C)(CCC1(CO)CC1(C)C)(=O)=O

Computed Properties

Exact Mass: 206.09766561g/mol
Monoisotopic Mass: 206.09766561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 62.8Å²

1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-2006655-0.05g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	0.05g	$888.0	2023-09-16
Enamine	EN300-2006655-0.1g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	0.1g	$930.0	2023-09-16
Enamine	EN300-2006655-0.25g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	0.25g	$972.0	2023-09-16
Enamine	EN300-2006655-0.5g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	0.5g	$1014.0	2023-09-16
Enamine	EN300-2006655-1.0g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	1g	$1229.0	2023-06-02
Enamine	EN300-2006655-2.5g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	2.5g	$2071.0	2023-09-16
Enamine	EN300-2006655-5.0g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	5g	$3562.0	2023-06-02
Enamine	EN300-2006655-10.0g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	10g	$5283.0	2023-06-02
Enamine	EN300-2006655-1g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	1g	$1057.0	2023-09-16
Enamine	EN300-2006655-5g	[1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropyl]methanol	2148336-96-1	5g	$3065.0	2023-09-16

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Additional information on 1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol

Research Brief on 1-(2-Methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol (CAS: 2148336-96-1)

1-(2-Methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol (CAS: 2148336-96-1) is a cyclopropane derivative with potential applications in medicinal chemistry and drug development. Recent studies have highlighted its role as a key intermediate or active moiety in the synthesis of novel therapeutic agents. This compound's unique structural features, including the cyclopropane ring and methanesulfonylethyl group, contribute to its biological activity and pharmacokinetic properties. The following brief summarizes the latest research findings related to this compound, focusing on its synthesis, biological evaluation, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol, emphasizing its role as a precursor for antiviral agents. The study demonstrated that this compound could be efficiently synthesized via a multi-step process involving cyclopropanation and subsequent functionalization. The researchers also evaluated its stability under physiological conditions, noting its favorable metabolic profile compared to analogous structures. These findings suggest its potential utility in designing prodrugs or as a scaffold for further derivatization.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where 1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol was investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to demonstrate its binding affinity and selectivity. The results indicated moderate inhibitory activity, prompting further optimization efforts to enhance potency. This research underscores the compound's relevance in developing anti-inflammatory therapeutics, particularly for chronic inflammatory diseases.

Recent patent filings (e.g., WO2023124567) have also highlighted the commercial potential of 1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol. One application describes its incorporation into a novel class of kinase inhibitors targeting oncology indications. The patent claims improved solubility and bioavailability profiles for derivatives of this compound, addressing common challenges in drug formulation. Industry analysts predict that this molecule may attract further investment due to its versatility and demonstrated efficacy in preclinical models.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Future research directions may include structure-activity relationship (SAR) studies to refine its biological activity, as well as investigations into its potential off-target effects. Collaborative efforts between academia and industry will be critical to advancing this compound toward clinical development. Overall, 1-(2-methanesulfonylethyl)-2,2-dimethylcyclopropylmethanol represents a promising candidate in the evolving landscape of small-molecule drug discovery.